Cas no 2648916-19-0 ((2S)-2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid)

• Product Name: (2S)-2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid
• CAS No: 2648916-19-0
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6294888
• PubChem ID: 165558994
• Update Time: 2025-08-05

(2S)-2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid
• (2S)-2-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid
• EN300-1571628
• 2648916-19-0

• Inchi： 1S/C27H34N2O6/c1-3-18(12-13-25(30)29-24(17-34-2)26(31)32)14-15-28-27(33)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23-24H,3,12-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t18?,24-/m0/s1
• InChI Key： YXNLLJBSWVRNQX-LUTIACGYSA-N
• SMILES： O(C(NCCC(CC)CCC(N[C@H](C(=O)O)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid

Compound CAS No. 2648916-19-0: (2S)-2-(4-Ethyl-6-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}hexanamido)-3-methoxypropanoic Acid

The compound with CAS number 2648916-19-0, named (2S)-2-(4-Ethyl-6-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}hexanamido)-3-methoxypropanoic Acid, is a highly specialized organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamido chain, and a 3-methoxypropanoic acid moiety. The stereochemistry at the second carbon (denoted by the (2S) configuration) plays a crucial role in determining its biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and drug delivery systems. The Fmoc moiety serves as a protective group for amino acids during solid-phase peptide synthesis, ensuring precise control over the sequence and stereochemistry of the resulting peptides. In this compound, the Fmoc group is attached to an amino-containing hexanamide chain, which further extends the molecule's functional versatility. This structure suggests potential applications in targeted drug delivery, where the molecule could serve as a carrier for bioactive agents or imaging contrast agents.

The presence of the 3-methoxypropanoic acid group introduces additional functionality to the molecule. Methoxy groups are known to enhance solubility and stability in aqueous environments, which is critical for many biomedical applications. Furthermore, propanoic acid derivatives are often involved in metabolic pathways, making this compound a promising candidate for studying metabolic regulation and enzyme inhibition.

Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions and binding affinities of complex molecules like this one. By leveraging molecular docking studies and quantum mechanical calculations, scientists can now better understand how this compound interacts with biological targets such as enzymes, receptors, or nucleic acids. These insights are invaluable for optimizing the molecule's bioavailability and efficacy in therapeutic settings.

In terms of synthesis, this compound likely involves a multi-step process that combines peptide coupling techniques with stereochemical control. The use of chiral resolving agents or asymmetric catalysis would be essential to achieve the desired (2S) configuration at the second carbon. Purification methods such as high-performance liquid chromatography (HPLC) and mass spectrometry would ensure the isolation of the pure enantiomer for subsequent characterization.

The integration of advanced analytical techniques has also contributed to our understanding of this compound's physical and chemical properties. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the spatial arrangement of atoms, while X-ray crystallography can reveal the three-dimensional structure at an atomic level. These data are crucial for validating theoretical models and refining experimental designs.

Looking ahead, this compound represents a valuable tool for exploring novel therapeutic strategies in areas such as oncology, neurodegenerative diseases, and infectious diseases. Its unique combination of functional groups offers opportunities for designing molecules with enhanced specificity and reduced side effects. As research continues to uncover new insights into its properties and applications, this compound will undoubtedly play a significant role in advancing modern medicine.